Cas no 2757916-81-5 (2-{3-[4-(2,2,2-Trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid)
2-{3-[4-(2,2,2-Trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2757916-81-5
- EN300-37101605
- 2-{3-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid
- 2-{3-[4-(2,2,2-Trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid
-
- Inchi: 1S/C11H15F3N2O4/c12-11(13,14)9(19)15-1-3-16(4-2-15)10(5-8(17)18)6-20-7-10/h1-7H2,(H,17,18)
- InChI Key: VOXICAOYNSBOEP-UHFFFAOYSA-N
- SMILES: FC(C(N1CCN(CC1)C1(CC(=O)O)COC1)=O)(F)F
Computed Properties
- Exact Mass: 296.09839145g/mol
- Monoisotopic Mass: 296.09839145g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 70.1Ų
2-{3-[4-(2,2,2-Trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37101605-0.05g |
2-{3-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid |
2757916-81-5 | 95.0% | 0.05g |
$1224.0 | 2025-03-18 | |
| Enamine | EN300-37101605-0.1g |
2-{3-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid |
2757916-81-5 | 95.0% | 0.1g |
$1283.0 | 2025-03-18 | |
| Enamine | EN300-37101605-0.25g |
2-{3-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid |
2757916-81-5 | 95.0% | 0.25g |
$1341.0 | 2025-03-18 | |
| Enamine | EN300-37101605-0.5g |
2-{3-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid |
2757916-81-5 | 95.0% | 0.5g |
$1399.0 | 2025-03-18 | |
| Enamine | EN300-37101605-1.0g |
2-{3-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid |
2757916-81-5 | 95.0% | 1.0g |
$1458.0 | 2025-03-18 | |
| Enamine | EN300-37101605-2.5g |
2-{3-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid |
2757916-81-5 | 95.0% | 2.5g |
$2856.0 | 2025-03-18 | |
| Enamine | EN300-37101605-5.0g |
2-{3-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid |
2757916-81-5 | 95.0% | 5.0g |
$4226.0 | 2025-03-18 | |
| Enamine | EN300-37101605-10.0g |
2-{3-[4-(2,2,2-trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid |
2757916-81-5 | 95.0% | 10.0g |
$6266.0 | 2025-03-18 |
2-{3-[4-(2,2,2-Trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-{3-[4-(2,2,2-Trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid
Introduction to 2-{3-[4-(2,2,2-Trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid (CAS No. 2757916-81-5)
2-{3-[4-(2,2,2-Trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2757916-81-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its oxetane ring and piperazine moiety, which are well-documented for their potential in modulating biological pathways. The presence of the 2,2,2-trifluoroacetyl group introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in medicinal chemistry.
The structural framework of 2-{3-[4-(2,2,2-Trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid combines several key pharmacophoric elements that are frequently investigated in the development of novel therapeutic agents. The oxetane ring, a three-membered cyclic ether, is known for its conformational flexibility and ability to engage in hydrogen bonding interactions, which can be critical for binding affinity and specificity. Meanwhile, the piperazine scaffold is a common pharmacological moiety found in numerous drugs due to its capacity to interact with biological targets such as enzymes and receptors.
One of the most compelling aspects of this compound is its potential application in the design of small-molecule inhibitors targeting neurological and cardiovascular diseases. Recent studies have highlighted the role of oxetane derivatives in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The trifluoroacetyl substituent enhances the lipophilicity of the molecule, which can improve its ability to cross the blood-brain barrier, a crucial factor for central nervous system (CNS) drug candidates.
Moreover, the combination of the piperazine and oxetane moieties suggests that this compound may exhibit dual-targeting capabilities. Piperazine-based compounds are frequently explored for their interactions with G-protein coupled receptors (GPCRs), while oxetane derivatives have shown promise in inhibiting certain kinases and other enzyme targets. This dual functionality could provide a strategic advantage in developing multifunctional therapeutics that address complex pathologies.
In the realm of drug discovery, computational modeling and high-throughput screening have been instrumental in identifying promising candidates like 2-{3-[4-(2,2,2-Trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid. Advanced molecular docking techniques have been employed to evaluate its binding affinity to various biological targets. Preliminary simulations indicate that this compound may interact with proteins involved in inflammation and oxidative stress pathways, which are implicated in conditions such as neurodegenerative diseases and cardiovascular disorders.
The trifluoroacetyl group not only influences the physicochemical properties of the molecule but also plays a role in its metabolic stability. Fluorinated compounds often exhibit enhanced metabolic resistance due to the electron-withdrawing nature of fluorine atoms, which can reduce susceptibility to enzymatic degradation. This characteristic is particularly valuable for extending the half-life of drugs and improving their bioavailability.
Recent advancements in synthetic methodologies have enabled more efficient access to complex structures like 2-{3-[4-(2,2,2-Trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid, facilitating rapid screening and optimization campaigns. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have streamlined the synthesis of heterocyclic frameworks containing both oxetane and piperazine moieties. These innovations have accelerated the pace at which novel drug candidates can be generated.
The potential therapeutic applications of this compound extend beyond neurological disorders. Emerging research suggests that oxetane derivatives may also have utility in oncology due to their ability to disrupt microtubule formation and interfere with cancer cell proliferation. The presence of the piperazine moiety further enhances its potential as an anticancer agent by enabling interactions with kinases that regulate cell growth and survival.
In conclusion,2-{3-[4-(2,2,2-Trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid (CAS No. 2757916-81-5) represents a fascinating subject for further investigation in medicinal chemistry. Its unique structural features—combining an oxetane ring with a piperazine scaffold—and the influence of the trifluoroacetyl group position it as a versatile scaffold for developing novel therapeutics targeting a wide range of diseases. As research continues to uncover new biological functions and synthetic strategies for this class of compounds,it is likely that molecules like this will play an increasingly important role in future drug development efforts.
2757916-81-5 (2-{3-[4-(2,2,2-Trifluoroacetyl)piperazin-1-yl]oxetan-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)